N-(2,3-dimethylphenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[2-[2-(3-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C22H23N3O3S2/c1-14-6-4-9-19(15(14)2)25-20(26)11-17-12-29-22(24-17)30-13-21(27)23-16-7-5-8-18(10-16)28-3/h4-10,12H,11,13H2,1-3H3,(H,23,27)(H,25,26)
• InChI Key: YXCVUKFYIAABKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC(=CC=C3)OC)C
• Molecular Formula: C22H23N3O3S2
• Molecular Weight: 441.6 g/mol
• CAS No.: 942000-22-8

Description

N-(2,3-dimethylphenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O3S2 and its molecular weight is 441.56. The purity is usually 95%.
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Scientific Research Applications

Agricultural Applications

Chloroacetamides, such as alachlor and metolachlor, are utilized as herbicides for controlling annual grasses and broad-leaved weeds in crops like cotton, maize, and soybeans (Weisshaar & Böger, 1989). Their mode of action and environmental fate, including degradation products in natural waters, have been extensively studied to understand their impact and improve their application strategies (Zimmerman, Schneider, & Thurman, 2002).

Medical and Pharmaceutical Research

Compounds structurally related to N-(2,3-dimethylphenyl)-2-(2-((2-((3-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide, such as KR-25003, a capsaicinoid with potent analgesic properties, and various benzothiazole derivatives have been investigated for their potential therapeutic applications. These studies have explored their antitumor, antimicrobial, and anti-inflammatory activities, highlighting the utility of such compounds in developing new therapeutic agents (Park et al., 1995); (Yurttaş, Tay, & Demirayak, 2015).

Materials Science

Research into the synthesis and optoelectronic properties of polymers incorporating thiazole and thiophene units has opened new avenues for the development of conducting polymers with potential applications in electronics and photonics. These studies underscore the role of thiazole-based compounds in enhancing the material properties of polymers, offering insights into their applications in advanced materials science (Camurlu & Guven, 2015).